N-1-adamantyl-3-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(1-adamantyl)-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C20H27NOS/c1-14-2-4-18(5-3-14)23-7-6-19(22)21-20-11-15-8-16(12-20)10-17(9-15)13-20/h2-5,15-17H,6-13H2,1H3,(H,21,22)
• InChI Key: LUUNFXJXNHGCIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)NC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C20H27NOS
• Molecular Weight: 329.5 g/mol

Description

Adamantane derivatives, including those with substitutions that closely resemble "N-1-adamantyl-3-[(4-methylphenyl)thio]propanamide", are of significant interest due to their unique structural features and potential biological activities. These compounds are characterized by the adamantane core, a highly stable, diamond-like structure that imparts significant chemical and physical properties to the molecule.

Synthesis Analysis

The synthesis of adamantane derivatives often involves multi-step organic reactions, starting from adamantane or its direct derivatives. For example, the synthesis of adamantyl thioureas is achieved by reacting adamantyl isothiocyanate with corresponding amines, demonstrating a method that could be adapted for the synthesis of the target compound (Saeed, Erben, & Bolte, 2013).

Molecular Structure Analysis

The molecular structure of adamantane derivatives is often confirmed using techniques such as X-ray diffraction, demonstrating the adamantane core's influence on the overall molecular conformation. The adamantane structure contributes to the rigidity and stability of the molecule, affecting its interaction with biological targets and physical properties (Saeed, Erben, & Bolte, 2013).

Scientific Research Applications

Molecular and Crystal Structure Analysis

• Studies on 1-(adamantane-1-carbonyl) thioureas and adamantane-1,3,4-thiadiazole hybrid derivatives have revealed insights into their molecular and crystal structures. These compounds exhibit specific conformational features dictated by substitution degree on their cores, affecting their vibrational properties and stabilization of crystal packing through intra- and intermolecular interactions, as evidenced by X-ray analysis and Hirshfeld surface analysis (Saeed, Flörke, & Erben, 2014) (El-Emam et al., 2020).

Synthesis and Characterization

• The synthesis and characterization of various adamantane derivatives have been explored, providing valuable insights into their structure-activity relationships. This includes the development of adamantane-isothiourea hybrids with demonstrated antimicrobial and hypoglycemic activities, showcasing the potential therapeutic applications of these compounds (Al-Wahaibi et al., 2017).

Biological Activities

• Antimicrobial and Anti-inflammatory Activities: Certain adamantane derivatives have shown significant antimicrobial and anti-inflammatory activities, indicating their potential as therapeutic agents in treating bacterial infections and inflammation (Al-Abdullah et al., 2014).
• Antimicrobial and Hypoglycemic Activities: Novel N-(1-adamantyl)carbothioamide derivatives have been synthesized and evaluated for their antimicrobial and hypoglycemic activities, further highlighting the versatility of adamantane-based compounds in medical research (Al-Abdullah et al., 2015).